Cas no 5522-42-9 (1-Pyrenamine, N,N-dimethyl)

1-Pyrenamine, N,N-dimethyl structure
1-Pyrenamine, N,N-dimethyl structure
Product Name:1-Pyrenamine, N,N-dimethyl
CAS No:5522-42-9
MF:C18H15N
MW:245.318404436111
CID:943557
PubChem ID:145792
Update Time:2025-04-19

1-Pyrenamine, N,N-dimethyl Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenamine, N,N-dimethyl
    • SCHEMBL1011321
    • CHEMBL1873584
    • NCGC00188265-01
    • DTXSID80970550
    • N-dimethylaminopyrene
    • N,N-dimethylpyren-1-amine
    • 5522-42-9
    • Inchi: 1S/C18H15N/c1-19(2)16-11-9-14-7-6-12-4-3-5-13-8-10-15(16)18(14)17(12)13/h3-11H,1-2H3
    • InChI Key: LWJUQIOWBKYOMO-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 429.99632
  • Monoisotopic Mass: 245.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 41.46
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